Z-10-Pentadecenol Exhibits 2× Potency Improvement Over Saturated Pentadecanol in Antibacterial MIC Assays
In a systematic MIC screening of fatty alcohols against Streptococcus mutans, the Z-isomer of 10-pentadecenol (10Z-pentadecenol) demonstrated an MIC of 0.78 μg/mL, which is two-fold more potent than the most active saturated fatty alcohols tested—tetradecanol and pentadecanol—both with MIC values of 1.56 μg/mL [1]. While this study evaluated the Z-isomer rather than the E-isomer, it establishes a critical class-level inference: the presence and geometry of the double bond at C10 confers a quantifiable antibacterial advantage over fully saturated analogs. This finding supports the principle that stereochemistry and unsaturation are key determinants of biological activity in this compound series, and that E/Z isomer selection may be consequential in antimicrobial applications.
| Evidence Dimension | Antibacterial potency (MIC) |
|---|---|
| Target Compound Data | Not directly measured; Z-isomer data: 0.78 μg/mL |
| Comparator Or Baseline | Pentadecanol (saturated): 1.56 μg/mL; Tetradecanol (saturated): 1.56 μg/mL |
| Quantified Difference | 2-fold lower MIC for unsaturated Z-isomer vs. saturated analogs |
| Conditions | Tube dilution technique against Streptococcus mutans |
Why This Matters
Procurement of the correct geometric isomer (E vs. Z) may be critical if the intended application involves antibacterial screening, as stereochemistry-dependent membrane interactions can substantially alter potency.
- [1] Hattori, M., Miyachi, K., Hada, S., Kakiuchi, N., Kiuchi, F., Tsuda, Y., & Namba, T. (1987). Effects of long-chain fatty acids and fatty alcohols on the growth of Streptococcus mutans. Chemical and Pharmaceutical Bulletin, 35(8), 3507-3510. View Source
